Cas no 78-88-6 (2,3-Dichloro-1-propene)

• Product Name: 2,3-Dichloro-1-propene
• CAS No: 78-88-6
• MF: C₃H₄Cl₂
• MW: 110.96985912323
• MDL: MFCD00000943
• CID: 34140
• PubChem ID: 6565
• Update Time: 2025-05-20

2,3-Dichloro-1-propene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-1-propene
• 2,3-Dichloropropene
• 2,3-dichloroprop-1-ene
• 2-Chloroallyl Chloride
• 2-cloro cloroalil
• NCGC00091735-01
• CHEMBL156075
• 370TNK5I41
• 2,3-dicloro-1-propeno
• LS-1759
• 1-Propene, 2,3-dichloro-
• 2,3-bis(chloranyl)prop-1-ene
• Propylene, 2,3-dichloro
• NSC 60520
• CAS-78-88-6
• 2,3-dicloropropeno
• Propeno, 2,3-dicloro-
• DTXSID6025012
• DPF (CHRIS Code)
• A839523
• EINECS 201-153-8
• Q27256607
• 1-propeno, 2,3-dicloro-
• 2,3-dichloro-prop-1-ene
• 1,2-Dichloro-2-propene
• NSC60520
• EC 201-153-8
• 2,3-Dicloropropileno
• 2,3-DICHLORO-1-PROPENE [HSDB]
• Propene23-dichloro-(8CI)
• HSDB 5222
• BS-43822
• AKOS000121539
• 2 3-Dichloropropene
• CCRIS 956
• 23-Dichloro-1-propene
• Propene, 2,3-dichloro-
• 2,3-Dichloropropene-(1)
• SCHEMBL78819
• AMY4111
• 2,3-Dichloro-1-propene, 98%
• 2,3-Dichloro-propene
• UNII-370TNK5I41
• AI3-14619
• FT-0609537
• D97733
• C3H4Cl2
• 78-88-6
• 1,2-dichloroprop-2-ene
• EN300-21166
• DTXCID605012
• NCGC00091735-02
• J-506935
• D0406
• 2,3-Dichloropropylene
• MFCD00000943
• NSC-60520
• BRN 1361491
• Tox21_200640
• 2 3-Dichloropropylene
• Dichloropropene, 2,3-
• DICHLORO-1-PROPENE, 2,3-
• NCGC00258194-01
• WLN: G1YGU1
• 2,?3-?Dichloro-?1-?propene
• NS00005333
• 2,3-Dichloro-1-propene (ACI)
• Propene, 2,3-dichloro- (8CI)
• HCO 125OXF
• 1-PROPENE,2,3-DICHLORO
• Propylene, 2,3dichloro
• 2Chloroallyl chloride
• PROPENE,2,3-DICHLORO
• Propene, 2,3dichloro
• 2,3-DICHLORO-1-PROPANE
• 1Propene, 2,3dichloro
• Pesticide Code: 042005
• DB-056341
• 1,2Dichloro2propene
• 2,3Dichloropropylene
• 3-dichloro-propene
• 2,3Dichloro1propene

• MDL： MFCD00000943
• Inchi： 1S/C3H4Cl2/c1-3(5)2-4/h1-2H2
• InChI Key： FALCMQXTWHPRIH-UHFFFAOYSA-N
• SMILES： ClC(CCl)=C
• BRN： 1361491

Computed Properties

• Exact Mass: 109.96900
• Monoisotopic Mass: 109.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless or yellowish liquid with a chloroform like pungent odor.
• Density: 1.204 g/mL at 25 °C(lit.)
• Melting Point: 10 ºC
• Boiling Point: 94°C
• Flash Point: Fahrenheit: 50 ° f
  Celsius: 10 ° c
  
• Refractive Index: n20/D 1.461(lit.)
• Solubility: 2.2g/l
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• PSA: 0.00000
• LogP: 1.97770
• Vapor Pressure: 44 mmHg ( 20 °C)
• Solubility: Soluble in alcohol, ether, benzene and chloroform, insoluble in water.

2,3-Dichloro-1-propene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H302+H312+H332-H315-H318-H335-H341-H412
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P273-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P310-P308+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2047 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-37/38-41-52/53-68
• Safety Instruction： S9-S16-S23-S26-S36/37/39-S61
• RTECS：UC8400000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R20/21/22; R37/38; R40; R41; R52/53
• Packing Group：II
• Hazard Level：3
• Explosive Limit：7.8%
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,3-Dichloro-1-propene

Recent Advances in the Study of 2,3-Dichloro-1-propene (CAS 78-88-6): Applications and Mechanistic Insights

2,3-Dichloro-1-propene (CAS 78-88-6) is a chlorinated organic compound that has garnered significant attention in the chemical, biological, and pharmaceutical industries due to its versatile applications. Recent studies have explored its role as a key intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. This research brief consolidates the latest findings on the compound's properties, synthetic utility, and biological interactions, providing a comprehensive overview for professionals in the field.

One of the most notable advancements in the study of 2,3-Dichloro-1-propene is its application in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of antifungal agents. Researchers utilized the compound's reactive alkene and chloro functionalities to construct complex heterocyclic scaffolds, which exhibited potent activity against Candida albicans and other pathogenic fungi. The study highlighted the compound's potential in addressing drug-resistant fungal infections, a growing concern in global health.

In addition to its pharmaceutical applications, 2,3-Dichloro-1-propene has been investigated for its role in polymer chemistry. A recent report in Macromolecules detailed its use as a cross-linking agent in the production of high-performance elastomers. The compound's ability to form stable covalent bonds with polymer chains was leveraged to enhance the mechanical properties and thermal stability of the resulting materials. These findings open new avenues for the development of advanced materials for industrial and biomedical applications.

Mechanistic studies have also shed light on the compound's reactivity and potential toxicity. A 2024 toxicological assessment published in Chemical Research in Toxicology explored the metabolic pathways of 2,3-Dichloro-1-propene in mammalian systems. The study identified glutathione conjugation as a primary detoxification mechanism, but also noted the formation of reactive intermediates that could contribute to cellular damage. These insights are critical for ensuring safe handling and regulatory compliance in industrial settings.

Environmental considerations have also been a focus of recent research. A collaborative study between academic and industrial researchers evaluated the biodegradation of 2,3-Dichloro-1-propene in soil and water systems. The findings, published in Environmental Science & Technology, revealed that certain microbial consortia can effectively degrade the compound under aerobic conditions, mitigating its environmental impact. This research underscores the importance of developing sustainable practices for the use and disposal of chlorinated compounds.

In conclusion, the latest research on 2,3-Dichloro-1-propene (CAS 78-88-6) highlights its multifaceted applications in pharmaceuticals, materials science, and agrochemistry, while also addressing critical safety and environmental concerns. Continued exploration of its synthetic utility and mechanistic behavior will likely yield further innovations in these fields. Professionals are encouraged to stay abreast of these developments to leverage the compound's full potential while adhering to best practices for safety and sustainability.